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Compound of Interest

1,3-Diiodo-2,2-
Compound Name:
bis(iodomethyl)propane

Cat. No.: B073655

A Technical Guide to 1,3-Diiodo-2,2-
bis(iodomethyl)propane

For Researchers, Scientists, and Drug Development Professionals
Introduction

1,3-Diiodo-2,2-bis(iodomethyl)propane, also known by its synonym pentaerythrityl
tetraiodide, is a highly iodinated organic compound. Its unique structure, featuring a central
gquaternary carbon atom bonded to four iodomethyl groups, makes it a valuable reagent in
various chemical syntheses. This technical guide provides a comprehensive overview of its
physicochemical properties, a proposed synthesis methodology, and its known applications,
with a focus on its utility for professionals in research and development.

Physicochemical Properties

The key physicochemical properties of 1,3-Diiodo-2,2-bis(iodomethyl)propane are
summarized in the tables below. These properties are crucial for its handling, storage, and
application in experimental settings.

Table 1: General and Physical Properties
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Property Value Reference
CAS Number 1522-88-9 [11[2]
Molecular Formula CsHsla [1]12]
Molecular Weight 575.73 g/mol [3]
Appearance Solid [1]

Melting Point 227 °C [1]

Boiling Point 423.01 °C (estimated) [1]

Density 2.8477 g/cm3 (estimated) [1]

Vapor Pressure 1.53E-09 mmHg at 25°C [1]

Table 2: Chemical and Safety Information
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Property Value Reference

Pentaerythrityl tetraiodide,

Methane, tetrakis(iodomethyl)-,
Synonyms i [2][4115]

2,2-Bis(iodomethyl)-1,3-

diiodopropane

Purity >96% [3]

Storage 4°C, protect from light [3]

No definitive data available.

Contradictory information
Solubility suggests both low and high

solubility in water and solubility

in ethanol and ethers.

Hazard Codes GHS06, GHSO08 [3]

Signal Word Danger [3]

H301 (Toxic if swallowed),
H311 (Toxic in contact with

Hazard Statements skin), H331 (Toxic if inhaled), [3]
H341 (Suspected of causing

genetic defects)

P261, P264, P270, P271,
] P280, P302+P352,
Precautionary Statements [3]
P304+P340, P330,

P361+P364, P405, P501

Experimental Protocols
Proposed Synthesis of 1,3-Diiodo-2,2-
bis(iodomethyl)propane

A detailed experimental protocol for the synthesis of 1,3-Diiodo-2,2-bis(iodomethyl)propane
is not readily available in published literature. However, a plausible synthetic route involves the
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iodination of pentaerythritol. The following is a proposed methodology based on analogous
halogenation reactions of pentaerythritol.

Reaction Scheme:

C(CH20H)4 + 4 HI —» C(CH2l)a + 4 H20
Materials and Equipment:

o Pentaerythritol

e Hydroiodic acid (concentrated)

e Round-bottom flask with reflux condenser

o Heating mantle with magnetic stirrer

e Buchner funnel and filter paper

o Recrystallization solvent (e.g., ethanol/water mixture)
o Standard glassware for extraction and filtration
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic
stirrer, add pentaerythritol.

o Addition of Reagent: Slowly add an excess of concentrated hydroiodic acid to the flask.

o Reflux: Heat the reaction mixture to reflux with continuous stirring. The reaction progress can
be monitored by thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature. Pour the
reaction mixture into a beaker of ice water to precipitate the crude product.

« |solation: Collect the solid product by vacuum filtration using a Buchner funnel and wash with
cold water to remove any unreacted acid.
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« Purification: Purify the crude product by recrystallization from a suitable solvent system, such
as an ethanol/water mixture, to yield the final product.

e Drying: Dry the purified crystals under vacuum.

Disclaimer: This is a proposed protocol and should be adapted and optimized with appropriate
safety precautions in a laboratory setting.

Spectral Data

Detailed experimental spectral data (*H NMR, 3C NMR, IR) for 1,3-Diiodo-2,2-
bis(iodomethyl)propane are not widely available in public databases. However, a mass
spectrum is available in the NIST database.[4] Researchers are advised to perform their own
analytical characterization to confirm the identity and purity of the synthesized compound.
While Sigma-Aldrich indicates that they do not collect analytical data for this product, some
suppliers may offer it upon request.[6]

Applications

1,3-Diiodo-2,2-bis(iodomethyl)propane serves as a key intermediate in organic synthesis
and materials science.

o Organic Synthesis: It is utilized as a reactant in the preparation of other iodine-containing
compounds.[1] Its high reactivity makes it a useful iodinating agent.

» Medical Imaging: A primary application is in the synthesis of iodinated contrast media, which
are essential for enhancing the visibility of internal structures in medical imaging techniques
like X-ray and CT scans.[1]

» Materials Science: The compound is explored in the development of iodine-containing
polymers and other advanced materials.[7] Its tetrafunctional nature allows it to act as a
crosslinking agent.

Currently, there is no specific information available in the scientific literature regarding the direct
application of 1,3-Diiodo-2,2-bis(iodomethyl)propane in drug development or its interaction
with specific signaling pathways.
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Visualizations
Proposed Synthetic Workflow

The following diagram illustrates a logical workflow for the proposed synthesis and purification
of 1,3-Diiodo-2,2-bis(iodomethyl)propane.

Start: Pentaerythritol & Hydroiodic Acid

Reaction:

Reflux with stirring
Work-up:
Precipitation in ice water
Isolation:

Vacuum filtration and washing
Purification:
Recrystallization

Analysis:
Spectroscopy (MS, NMR, IR)
Chromatography (HPLC)

Final Product:
1,3-Diiodo-2,2-bis(iodomethyl)propane

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis and purification of the target compound.
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Role as a Synthetic Intermediate

This diagram illustrates the role of 1,3-Diiodo-2,2-bis(iodomethyl)propane as a versatile
intermediate in chemical synthesis.

1,3-Diiodo-2,2-bis(iodomethyl)propane
(Pentaerythrityl Tetraiodide)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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